1,5-Anhydro-4,6-O-benzylidene-3-deoxy-2-O-toluoyl-D-glucitol

• IUPAC Name: [(4aR,7R,8aS)-2-phenyl-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] 4-methylbenzoate
• InChI: InChI=1S/C21H22O5/c1-14-7-9-15(10-8-14)20(22)25-17-11-18-19(23-12-17)13-24-21(26-18)16-5-3-2-4-6-16/h2-10,17-19,21H,11-13H2,1H3/t17-,18+,19-,21?/m1/s1
• InChI Key: CYNQIKSKCVESCU-HQPYMTOTSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC2CC3C(COC(O3)C4=CC=CC=C4)OC2
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O[C@@H]2C[C@H]3[C@@H](COC(O3)C4=CC=CC=C4)OC2
• Molecular Formula: C21H22O5
• DSSTOX Substance ID: DTXSID00617773
• Molecular Weight: 354.4 g/mol
• CAS No.: 149312-19-6

Description

1,5-Anhydro-4,6-O-benzylidene-3-deoxy-2-O-toluoyl-D-glucitol, also known as this compound, is a useful research compound. Its molecular formula is C21H22O5 and its molecular weight is 354.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Conformational Analysis

• Nucleoside Synthesis : This compound is used as a starting material for synthesizing nucleosides with adenine and uracil base moieties. These nucleosides, such as 1,5-anhydro-2,4-dideoxy-D-mannitol nucleosides, have been found to adopt a C1 conformation with an axial base moiety, indicating potential applications in oligonucleotide synthesis (Hossain et al., 1999).

Derivatization and Structural Analysis

• Acetal Derivatives : The compound is involved in the formation of various acetal derivatives of D-glucitol. These derivatives are synthesized through reactions like ethylidenation, and their properties include forming relatively unstable acetal rings (Al-Kadir et al., 1992).

Chemical Transformation and Properties

• Anhydro-D-Glucitol Synthesis : It is a key intermediate in synthesizing anhydro-D-glucitol derivatives. The synthesis approaches lead to structural formulations of various anhydrohexitols, emphasizing its importance in carbohydrate chemistry (Haslam & Radford, 1966).

Applications in Medicinal Chemistry

• Antiviral Activity : Derivatives synthesized from this compound have shown moderate but selective activity against Herpes simplex viruses, suggesting its potential in antiviral drug development (Hossain et al., 1997).

Chemical Synthesis and Characterization

• Conformational Behavior in Nucleosides : Studies have focused on the conformational behavior of nucleosides derived from this compound, revealing predominant OH1 conformations with pseudo axially oriented base moieties. This insight is vital for understanding its role in nucleic acid analogs (Luyten & Herdewijn, 1996).

Mechanism of Action

Target of Action

It is widely recognized as a pivotal compound within the biomedical realm .

Mode of Action

It is known to be a useful synthetic intermediate in the preparation of sugar nucleotides .

Biochemical Pathways

It is involved in the preparation of sugar nucleotides , which play crucial roles in various biochemical pathways.

Result of Action

1,5-Anhydro-4,6-O-benzylidene-3-deoxy-2-O-toluoyl-D-glucitol is known to play a significant role in the treatment of diverse ailments, foremost among them being diabetes . Its unparalleled capability to regulate blood sugar levels renders it an indispensable entity .